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Lenvatinib Mesylate Polymorphs at a Glance

The table below summarizes key characteristics of several identified solid forms of lenvatinib mesylate.

"Form C" is often referenced as a stable benchmark for comparison [1] [2].

Form Name
Solid Form
Type

Key Characteristics
Reported
Solubility (μg/mL)

Form A [2] Anhydrous

Polymorph

One of the original polymorphs; crystal

structure reported [2].

65.7 (in water)

Form B [3] Anhydrous

Polymorph

Reported to be unstable, transforming to Form

C under various humidity conditions [3].

Information

missing

Form C [2] Anhydrous

Polymorph

Stable form; low solubility; endpoint for

transformation of other forms [1] [3] [2].

5.5 (in water)

Form H [2] Hydrate Pseudopolymorph; crystal structure available

[2].

6.4 (in water)

Form F [1] Hydrate Transforms to Form C in solutions with water

activity up to 0.821 [1].

Information

missing
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Form Name
Solid Form
Type

Key Characteristics
Reported
Solubility (μg/mL)

Form D [1] New

Unsolvated
Form

Newly discovered form; prepared via

desolvation of a DMSO solvate [1].

Information

missing

Form XI [3] Dihydrate Good solubility and stability; low hygroscopicity;
not an organic solvate [3].

Information
missing

DMSO
Solvate [1]

Solvate Intermediate for preparing new unsolvated
forms (e.g., Form D) [1].

Information
missing

Note: The solubility data shown is from a single comparative study [2]. Solubility can vary significantly with

experimental conditions (temperature, solvent, etc.).

Experimental Insights into Polymorph Transformation

Understanding how and why polymorphs transform is as crucial as comparing their properties. Research

provides detailed insights into these dynamic processes.

Solvent-Mediated Desolvation Transformation (SMDT): A 2020 study investigated the

transformation of a Lenvatinib Mesylate DMSO solvate to a new unsolvated Form D [1].

Mechanism: The process is thermodynamically controlled by the nucleation and growth of
the stable Form D, rather than by the dissolution of the metastable solvate [1].

Key Finding: Water activity is the paramount factor. The desolvation process only occurs
when the water activity in the DMSO-water mixture exceeds that of DMSO [1].

Methodology: The study combined solubility measurements using the gravimetric method
with in situ monitoring of solid-phase composition using Raman spectroscopy. The solubility

data was correlated using a non-random two liquids model to evaluate the thermodynamic
driving force [1].

Stability and Transformation Pathways: Multiple studies note that several forms are inherently

unstable and tend to convert to the more stable Form C.
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Form B and Form I are known to transform into Form C or a mixture with Form C under

different humidity conditions [3].
The hydrate Form F transforms to Form C in solution, limiting its practical utility [1].

The following diagram illustrates the typical workflow and logic for studying polymorph transformation,

based on the methodologies cited:

Start with Metastable Form
(e.g., Solvate, Amorphous)

Expose to Solvent System
(Control Water Activity)

Monitor Transformation In-Situ
(Raman Spectroscopy, PXRD)

Measure Solution Concentration
(Gravimetric Method)

Analyze Thermodynamic Driving Force
(Solubility Difference)

Obtain Stable Polymorph
(e.g., Form C, Form D)

Click to download full resolution via product page

Strategic Implications for Drug Development
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The data on lenvatinib mesylate polymorphs highlights several critical considerations for pharmaceutical

scientists.

Form Selection is More Than Solubility: While Form A shows higher equilibrium solubility, Form C's
stability is often a dominant factor for shelf life and consistent product performance [2]. Form XI

(dihydrate) is reported to offer a favorable balance of good solubility, high stability, and low
hygroscopicity, making it a strong candidate for development [3].

Process Design Controls the Outcome: The synthesis of a specific polymorph requires precise
control. The production of Form XI, for instance, involves a specific anti-solvent crystallization using

ethyl acetate and water with seeding [3]. As research shows, failing to control parameters like water
activity during processing can lead to unintended transformation to a different form [1].

Intellectual Property Considerations: Polymorphs can be critical for patent life. The general rule in
Europe is that a new crystalline form of a known compound, without a demonstrated technical

prejudice or unexpectedly superior property, lacks an inventive step [4] [5]. Successfully patenting a
new form often requires data proving unexpected advantages, such as the improved stability

demonstrated for the acalabrutinib polymorph or the "technical difficulty" in crystallizing it [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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